Cas no 83889-81-0 (ent-epiafzelechin-(2alpha->7,4alpha->8)-epicatechin)

• Product name: ent-epiafzelechin-(2alpha->7,4alpha->8)-epicatechin
• CAS No: 83889-81-0
• MF: C₃₀H₂₄O₁₁
• MW: 560.505
• CID: 2081312
• PubChem ID: 14586216

ent-epiafzelechin-(2alpha->7,4alpha->8)-epicatechin Chemical and Physical Properties

Names and Identifiers

• ent-epiafzelechin-(2alpha->7,4alpha->8)-epicatechin
• ent-epifzelechin (2alpha->O->7, 4alpha->8) ent-epicatechin
• Prunus inhibitor b.
• Ent-Epiafzelechin(2a->7,4a->8)catechin
• Prunus inhibitor b
• 3,4',5,7-Tetrahydroxyflavan(2->7,4->8)-3,3',4',5,7-pentahydroxyflavan
• DTXSID501099984
• 8,14-Methano-2H,14H-1-benzopyrano[7,8-d][1,3]benzodioxocin-3,11,13,15-tetrol, 2-(3,4-dihydroxyphenyl)-3,4-dihydro-8-(4-hydroxyphenyl)-, (2R,3S,8R,14R,15S)-
• 83889-81-0

• Inchi： InChI=1S/C30H24O11/c31-14-4-2-13(3-5-14)30-29(38)26(24-20(36)8-15(32)9-22(24)40-30)25-23(41-30)11-18(34)16-10-21(37)27(39-28(16)25)12-1-6-17(33)19(35)7-12/h1-9,11,21,26-27,29,31-38H,10H2
• InChI Key： MXKKFADFYXJREN-UHFFFAOYSA-N
• SMILES： C1C(C(OC2=C1C(=CC3=C2C4C(C(O3)(OC5=CC(=CC(=C45)O)O)C6=CC=C(C=C6)O)O)O)C7=CC(=C(C=C7)O)O)O

Computed Properties

• Exact Mass: 560.13186158g/mol
• Monoisotopic Mass: 560.13186158g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 41
• Rotatable Bond Count: 2
• Complexity: 945
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 190Ų